Cas no 956503-66-5 (3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole)

• Product Name: 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole
• CAS No: 956503-66-5
• MF: C₁₅H₁₅ClN₄O
• MW: 302.758801698685
• CID: 5431140
• Update Time: 2025-06-25

3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-5-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-1,2,4-oxadiazole
• 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole

• Inchi： 1S/C15H15ClN4O/c1-10-9-11(2)20(18-10)8-7-14-17-15(19-21-14)12-3-5-13(16)6-4-12/h3-6,9H,7-8H2,1-2H3
• InChI Key： PXEVUKSBYKLQTI-UHFFFAOYSA-N
• SMILES： O1C(CCN2C(C)=CC(C)=N2)=NC(C2=CC=C(Cl)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole

3-(4-Chlorophenyl)-5-2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole: A Comprehensive Overview

3-(4-Chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole (CAS No. 956503-66-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole make it a promising candidate for various pharmacological studies.

The chemical structure of 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole core linked to a 4-chlorophenyl group and a substituted pyrazole moiety. The presence of these functional groups imparts specific physicochemical properties and biological activities to the compound. The chlorophenyl group enhances lipophilicity, while the pyrazole moiety contributes to the compound's binding affinity to various biological targets.

Recent studies have explored the potential therapeutic applications of 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole. One notable area of research is its anti-inflammatory properties. In vitro studies have demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-1,2,4-oxadiazole has shown promise in the treatment of neurodegenerative diseases. Research has indicated that this compound can modulate the activity of certain enzymes involved in neuroinflammation and oxidative stress. For instance, it has been found to inhibit the activity of monoamine oxidase (MAO), an enzyme associated with the breakdown of neurotransmitters in the brain. This property makes it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(4-chlorophenyl)-5-2-(3,5-dimethyl-1H-pyrazol-1-y l)ethyl - 1 , 2 , 4 - oxad iazole has also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters. These characteristics are crucial for its potential use as an orally administered therapeutic agent. Furthermore, preliminary toxicity studies have indicated that 3-(4-chlorophenyl)-5 - 2 - ( 3 , 5 - dim eth yl - 1 H - py raz ol - 1 - yl ) et h yl - 1 , 2 , 4 - ox ad iazole is well-tolerated at therapeutic doses.

The synthesis of 3-(4-chlorophenyl)-5 - 2 - ( 3 , 5 - dim eth yl - 1 H - py raz ol - 1 - yl ) et h yl - 1 , 2 , 4 - ox ad iazole involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the condensation of an appropriate nitrile with hydrazine to form an intermediate hydrazide, followed by cyclization with an acid chloride or anhydride to form the final oxadiazole ring. The substitution reactions necessary to introduce the chlorophenyl and pyrazole moieties are typically carried out using standard organic synthesis techniques.

In conclusion, 3 -( 4 - chlor ophen yl ) - 5 - 2 -( 3 , 5 - dim eth yl - 1 H - py raz ol - 1 - yl ) et h yl - 1 , 2 , 4 - ox ad iazole (CAS No. 956503–66–5) is a multifaceted compound with a range of potential therapeutic applications. Its anti-inflammatory properties and neuroprotective effects make it a promising candidate for further research and development in medicinal chemistry. Ongoing studies are likely to uncover additional biological activities and refine its pharmacological profile, paving the way for its potential use in clinical settings.